Cas no 100214-79-7 (CL 205086 (9CI))

CL 205086 (9CI) Properties

Names and Identifiers

• CL 205086 (9CI)
• 4(5)-NITROIMIDAZOLE
• 5-nitro-1H-imidazole
• CL 205086
• 4-nitro-3H-imidazole
• METRONIDAZOLE EP IMPURITY B
• CHEMBL135599
• 100214-79-7
• NSC 50359
• NCGC00247072-01
• 1H-5-Nitroimidazole
• 3034-38-6
• DTXSID9062803
• HMS3374L01
• AB00374225-07
• 1H-Imidazole, 5-nitro-
• SY001473
• AB00374225-05
• Imidazole, 4-nitro-
• EC 221-224-7
• SCHEMBL44903
• Metronidazole IMpurtiy B; 5-nitro-1H-imidazole;1H-Imidazole, 4-nitro-
• CS-W019995
• 4-nitro-1H-imidazole;5-Nitro-1H-imidazole
• UNII-Y8U32AZ5O7
• Y8U32AZ5O7
• W-106949
• InChI=1/C3H3N3O2/c7-6(8)3-1-4-2-5-3/h1-2H,(H,4,5
• HMS2234E17
• 4-Nitroimidazole
• 5(4)-nitroimidazole
• AKOS003613147
• HY-78644
• AM20090417
• NS00006701
• NITROIMIDAZOLE, 4-
• NSC50359
• 1H-Imidazole, 4-nitro-
• PS-4383
• E80412
• CHEBI:64635
• MFCD00005196
• AI3-60154
• NSC-50359
• F1791-0019
• BCP32907
• 4-Nitroimidazole, 97%
• STR08114
• SMR000420248
• A5584
• 4-nitro-imidazole
• Z235345333
• Imidazole, 4(or 5)-nitro-
• N0506
• AB-323/25048517
• AC-1213
• 4-NITRO-1H-IMIDAZOLE
• FT-0619234
• EINECS 221-224-7
• 1H-4-Nitroimidazole
• EN300-27185
• AKOS000561522
• MLS001304931
• 5-Nitroimidazole
• 4-Nitroimidazole, Vetec(TM) reagent grade, 97%
• DB-219580
• 5-Nitro-1H-imidazole
• DB-002578
• imidazole, 4(5)-nitro-
• BBL027506
• STK793006
• 4(5)-Nitroimidazole
• +Expand

• InChIKey： VYDWQPKRHOGLPA-UHFFFAOYSA-N
• Inchi： InChI=1S/C3H3N3O2/c7-6(8)3-1-4-2-5-3/h1-2H,(H,4,5)
• SMILES： O=[N+](C1=CN=CN1)[O-]

Computed Properties

• Exact Mass: 113.02259
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 113.022526347g/mol
• Heavy Atom Count: 8
• Complexity: 99.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• PSA: 71.82